[(3R*,4R*)-1-[3-(4-chloro-1H-pyrazol-1-yl)propanoyl]-4-(4-morpholinylmethyl)-3-pyrrolidinyl]methanol

• IUPAC Name: 3-(4-chloropyrazol-1-yl)-1-[(3R,4R)-3-(hydroxymethyl)-4-(morpholin-4-ylmethyl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H25ClN4O3/c17-15-7-18-21(11-15)2-1-16(23)20-9-13(14(10-20)12-22)8-19-3-5-24-6-4-19/h7,11,13-14,22H,1-6,8-10,12H2/t13-,14-/m1/s1
• InChI Key: KHTUUYDCESBKLS-ZIAGYGMSSA-N
• Canonical SMILES: C1COCCN1CC2CN(CC2CO)C(=O)CCN3C=C(C=N3)Cl
• Isomeric SMILES: C1COCCN1C[C@@H]2CN(C[C@@H]2CO)C(=O)CCN3C=C(C=N3)Cl
• Molecular Formula: C16H25ClN4O3
• Molecular Weight: 356.8 g/mol

Description

The compound of interest belongs to a class of chemicals that contain pyrazole, pyrrolidine, and morpholine rings, which are common in many biologically active molecules and pharmaceutical agents. These compounds are often studied for their potential applications in medicinal chemistry due to their diverse pharmacological activities.

Synthesis Analysis

Synthesis typically involves multi-step organic reactions starting with the preparation of the core pyrazole or pyrrolidine ring, followed by functionalization with appropriate chloro, morpholine, and methanol groups. For example, a related pyrazole derivative synthesis involved condensation and subsequent reactions to introduce various substituents, ensuring regioselectivity and stereochemistry control (Bawa et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds within this family is often confirmed through spectroscopic methods such as IR, NMR (both ^1H and ^13C), and mass spectrometry, complemented by X-ray crystallography for solid-state structure determination. These techniques allow for the detailed characterization of the molecular framework, including the configuration of stereocenters and the conformation of flexible rings (Kumarasinghe et al., 2009).